Cas no 191535-55-4 (2-(propan-2-yl)pyridine-4-carboxylic acid)
191535-55-4 structure
Product Name:2-(propan-2-yl)pyridine-4-carboxylic acid
CAS No:191535-55-4
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD13187882
CID:116016
PubChem ID:22507715
Update Time:2025-04-18
2-(propan-2-yl)pyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Pyridinecarboxylicacid, 2-(1-methylethyl)-
- 2-Isopropylisonicotinic acid
- 2-propan-2-ylpyridine-4-carboxylic acid
- 4-Pyridinecarboxylicacid,2-(1-methylethyl)-(9CI)
- 2-(propan-2-yl)pyridine-4-carboxylic acid
- XEAKNFPXTFNCLF-UHFFFAOYSA-N
- AKOS022713747
- DS-18808
- DTXSID40626364
- 4-Pyridinecarboxylic acid, 2-(1-methylethyl)-
- MFCD13187882
- 191535-55-4
- 2-Isopropylisonicotinicacid
- SY106224
- GS2351
- SCHEMBL1759894
- CS-0102118
- F52821
- A912598
- 2-isopropyl-isonicotinic acid
- 2-ISOPROPYLPYRIDINE-4-CARBOXYLIC ACID
- DB-093809
-
- MDL: MFCD13187882
- Inchi: 1S/C9H11NO2/c1-6(2)8-5-7(9(11)12)3-4-10-8/h3-6H,1-2H3,(H,11,12)
- InChI Key: XEAKNFPXTFNCLF-UHFFFAOYSA-N
- SMILES: OC(C1C=CN=C(C=1)C(C)C)=O
Computed Properties
- Exact Mass: 165.078978594g/mol
- Monoisotopic Mass: 165.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.5
- Topological Polar Surface Area: 50.2Ų
Experimental Properties
- Boiling Point: 350.7±30.0°C at 760 mmHg
2-(propan-2-yl)pyridine-4-carboxylic acid Security Information
- Hazard Statement: H315-H319-H335
- Storage Condition:Inert atmosphere,2-8°C
2-(propan-2-yl)pyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK984-100mg |
2-(propan-2-yl)pyridine-4-carboxylic acid |
191535-55-4 | 97% | 100mg |
780CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK984-250mg |
2-(propan-2-yl)pyridine-4-carboxylic acid |
191535-55-4 | 97% | 250mg |
1718CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK984-200mg |
2-(propan-2-yl)pyridine-4-carboxylic acid |
191535-55-4 | 97% | 200mg |
1099.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DK984-50mg |
2-(propan-2-yl)pyridine-4-carboxylic acid |
191535-55-4 | 97% | 50mg |
438.0CNY | 2021-07-10 | |
| Chemenu | CM250822-250mg |
2-Isopropylisonicotinic acid |
191535-55-4 | 97% | 250mg |
$141 | 2022-06-12 | |
| Chemenu | CM250822-1g |
2-Isopropylisonicotinic acid |
191535-55-4 | 97% | 1g |
$351 | 2022-06-12 | |
| abcr | AB495388-250 mg |
2-Isopropylisonicotinic acid; . |
191535-55-4 | 250MG |
€249.80 | 2022-07-29 | ||
| Chemenu | CM250822-1g |
2-Isopropylisonicotinic acid |
191535-55-4 | 97% | 1g |
$514 | 2021-08-04 | |
| Chemenu | CM250822-5g |
2-Isopropylisonicotinic acid |
191535-55-4 | 97% | 5g |
$1636 | 2021-08-04 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02399-5g |
2-isopropylisonicotinic acid |
191535-55-4 | 98% | 5g |
$861 | 2023-09-07 |
2-(propan-2-yl)pyridine-4-carboxylic acid Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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